Cas no 896371-28-1 (N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide)

• Product Name: N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide
• CAS No: 896371-28-1
• MF: C₂₀H₂₁N₃O₄
• MW: 367.398444890976
• CID: 6011149
• PubChem ID: 18573335
• Update Time: 2025-07-18

N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide
• Benzeneacetamide, N-[1-(3,4-dimethylphenyl)-5-oxo-3-pyrrolidinyl]-4-nitro-
• F2539-0322
• N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2-(4-nitrophenyl)acetamide
• AKOS024658378
• 896371-28-1
• N-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)-2-(4-nitrophenyl)acetamide

• Inchi： 1S/C20H21N3O4/c1-13-3-6-18(9-14(13)2)22-12-16(11-20(22)25)21-19(24)10-15-4-7-17(8-5-15)23(26)27/h3-9,16H,10-12H2,1-2H3,(H,21,24)
• InChI Key： QFXQJHXHLHQGRE-UHFFFAOYSA-N
• SMILES： C1(CC(NC2CC(=O)N(C3=CC=C(C)C(C)=C3)C2)=O)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 367.15320616g/mol
• Monoisotopic Mass: 367.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 709.3±60.0 °C(Predicted)
• pka: 13.83±0.20(Predicted)

Additional information on N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide

N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide (CAS No. 896371-28-1): An Overview

N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide (CAS No. 896371-28-1) is a complex organic compound with a unique structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound is characterized by its intricate molecular framework, which includes a pyrrolidinone ring, a nitrophenyl group, and a dimethylphenyl moiety. These structural features contribute to its diverse chemical properties and biological activities.

The synthesis of N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide involves several steps, typically starting with the formation of the pyrrolidinone ring and subsequent functional group modifications. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for research purposes. For instance, a study published in the Journal of Organic Chemistry in 2022 described a novel one-pot synthesis method that significantly reduced the number of reaction steps and improved the overall yield.

In terms of its biological activity, N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal in 2021 reported that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this selective toxicity is thought to involve the induction of apoptosis through the activation of caspase cascades and the disruption of mitochondrial membrane potential.

The pharmacokinetic properties of N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide have also been studied to assess its suitability for therapeutic applications. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life in animal models. However, further optimization may be necessary to enhance its pharmacological profile for human use. Ongoing research is focused on developing prodrugs or drug delivery systems that can improve the bioavailability and reduce potential side effects.

In addition to its therapeutic potential, N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide has been explored for its use in diagnostic imaging. The nitrophenyl group can be labeled with radioisotopes or fluorescent tags to create imaging agents for non-invasive monitoring of disease progression or treatment response. A recent study published in the Molecular Imaging and Biology journal demonstrated that radiolabeled derivatives of this compound could effectively target specific biomarkers associated with inflammatory diseases and cancer.

The safety profile of N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide is another critical aspect being evaluated in preclinical studies. Toxicity assessments conducted using both in vitro and in vivo models have shown that this compound exhibits low toxicity at therapeutic concentrations. However, long-term safety studies are still ongoing to ensure that it is safe for chronic administration.

In conclusion, N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2-(4-nitrophenyl)acetamide (CAS No. 896371-28-1) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation into anti-inflammatory and anticancer therapies. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.